Cas no 2680826-55-3 (benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate)

• Product Name: benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate
• CAS No: 2680826-55-3
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• CID: 5636709
• PubChem ID: 165926182
• Update Time: 2025-10-18

benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-[(2-fluoroethanesulfonyl)methyl]azetidine-1-carboxylate
• 2680826-55-3
• EN300-28293041
• benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate

• Inchi： 1S/C14H18FNO4S/c15-6-7-21(18,19)11-13-8-16(9-13)14(17)20-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2
• InChI Key： JDXAQDMYXFUTML-UHFFFAOYSA-N
• SMILES： S(CCF)(CC1CN(C(=O)OCC2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 315.09405739g/mol
• Monoisotopic Mass: 315.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate

Benzyl 3-(2-Fluoroethanesulfonyl)methylazetidine-1-carboxylate (CAS No. 2680826-55-3): An Overview of Its Structure, Synthesis, and Applications

Benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate (CAS No. 2680826-55-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, an azetidine ring, and a fluoroethanesulfonyl moiety. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate molecule is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its rigidity and conformational constraint, which can influence the pharmacological properties of the final product. The fluoroethanesulfonyl group adds an additional layer of complexity and reactivity, making this compound a valuable intermediate in the development of novel drugs.

Recent studies have highlighted the importance of benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications. The unique structural features of benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate make it an ideal candidate for designing molecules that can selectively target these interactions.

In another study, researchers investigated the role of benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate in the development of central nervous system (CNS) drugs. The fluoroethanesulfonyl group was found to enhance the blood-brain barrier permeability, a crucial factor for drugs targeting neurological disorders. This property makes benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate an attractive starting point for the synthesis of CNS-active compounds.

The synthesis of benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of benzyl azetidine-1-carboxylate with 2-fluoroethyl sulfonyl chloride in the presence of a base such as triethylamine. This reaction forms the desired product through nucleophilic substitution at the sulfonyl chloride group. Advanced synthetic techniques, such as catalytic methods and microwave-assisted synthesis, have also been explored to optimize the production process.

The physical and chemical properties of benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), making it suitable for use in various synthetic protocols.

In terms of safety and handling, it is important to note that while benzyl 3-(2-fluoroethanesulfonyl)methylazetidine-1-carboxylate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area or fume hood.

The potential applications of benzyl 3-(2-fluoroethanesulonyl)methylazetidine-1-carboxylate extend beyond medicinal chemistry. In materials science, this compound has been explored as a functional monomer for polymer synthesis. The azetidine ring can introduce rigidity into polymer chains, while the fluoroethanesulonyl group can enhance hydrophobicity and other desirable properties. This makes benzyl 3-(2-fluoroethanesulonyl)methylazetidine-1-carboxylate a versatile building block for developing advanced materials with tailored properties.

In conclusion, benzyl 3-(2-fluoroethanesulonyl)methylazetidine-1-carboxylate (CAS No. 2680826-55-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in modern chemistry and pharmaceutical development.